![molecular formula C20H22ClN3O B3035268 (E)-3-[4-(4-chlorophenyl)piperazin-1-yl]-N-phenylbut-2-enamide CAS No. 306977-26-4](/img/structure/B3035268.png)
(E)-3-[4-(4-chlorophenyl)piperazin-1-yl]-N-phenylbut-2-enamide
Overview
Description
(E)-3-[4-(4-chlorophenyl)piperazin-1-yl]-N-phenylbut-2-enamide, also known as ECPP, is a synthetic molecule used in scientific research that has a wide range of applications. It is a small molecule that can be used to study a variety of biochemical and physiological processes. ECPP has been used in a variety of laboratory experiments, including those related to drug discovery, protein-protein interactions, and signal transduction. We will also discuss potential future directions for the use of ECPP in scientific research.
Scientific Research Applications
Antitumor Activity
- Some 1,2,4-triazine derivatives bearing piperazine amide moiety, similar in structure to (E)-3-[4-(4-chlorophenyl)piperazin-1-yl]-N-phenylbut-2-enamide, have shown promise as antiproliferative agents, especially against breast cancer cells (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).
Antimicrobial Activity
- Piperazine derivatives have demonstrated moderate activity against various bacteria and fungi, suggesting potential antimicrobial applications (Guna, Patolia, Patel, & Purohit, 2009).
- Additionally, specific piperazine and triazolo-pyrazine derivatives have exhibited superior antimicrobial activity against certain bacterial strains (Patil, Noonikara-Poyil, Joshi, Patil, Patil, Lewis, & Bugarin, 2021).
Dopamine Receptor Affinity
- Certain derivatives of the compound have been identified as having moderate affinity for dopamine D3 receptors, which could have implications in neuroscience and pharmacology (Leopoldo, Berardi, Colabufo, De Giorgio, Lacivita, Perrone, & Tortorella, 2002).
Allosteric Enhancement
- Piperazine derivatives containing a 4-chlorophenyl moiety have shown promise as allosteric enhancers of the A1 adenosine receptor, which can have various therapeutic applications (Romagnoli, Baraldi, Carrión, Lopez Cara, Cruz-López, Iaconinoto, Preti, Shryock, Moorman, Vincenzi, Varani, & Borea, 2008).
Antiviral and Antimicrobial Activities
- New derivatives of piperazine doped with febuxostat have shown promising antiviral and antimicrobial activities, highlighting the versatility of piperazine-based compounds (Reddy, Rasheed, Rao, Adam, Rami Reddy, & Raju, 2013).
properties
IUPAC Name |
(E)-3-[4-(4-chlorophenyl)piperazin-1-yl]-N-phenylbut-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClN3O/c1-16(15-20(25)22-18-5-3-2-4-6-18)23-11-13-24(14-12-23)19-9-7-17(21)8-10-19/h2-10,15H,11-14H2,1H3,(H,22,25)/b16-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVMTVFXUFQFUCZ-FOCLMDBBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)NC1=CC=CC=C1)N2CCN(CC2)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)NC1=CC=CC=C1)/N2CCN(CC2)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-[4-(4-chlorophenyl)piperazin-1-yl]-N-phenylbut-2-enamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.